N-Cilexetil Candesartan Ethyl Ester

Specification

• CAS No.: 1391054-45-7
• Molecular Formula: C35H38N6O6
• Molecular Weight: 638.73
• IUPAC Name: ethyl 3-[[4-[2-[1-(1-cyclohexyloxycarbonyloxyethyl)tetrazol-5-yl]phenyl]phenyl]methyl]-2-ethoxybenzimidazole-4-carboxylate
• Standard InChI: InChI=1S/C35H38N6O6/c1-4-44-33(42)29-16-11-17-30-31(29)40(34(36-30)45-5-2)22-24-18-20-25(21-19-24)27-14-9-10-15-28(27)32-37-38-39-41(32)23(3)46-35(43)47-26-12-7-6-8-13-26/h9-11,14-21,23,26H,4-8,12-13,22H2,1-3H3
• SMILES: CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NN=NN5C(C)OC(=O)OC6CCCCC6)C(=O)OCC

Introduction

Chemical Properties and Structure

Basic Chemical Identification

N-Cilexetil Candesartan Ethyl Ester possesses several defining chemical characteristics that distinguish it from related compounds. These properties are essential for its identification and characterization in analytical chemistry contexts.

Property	Value
Catalogue Number	C-0112
CAS Number	1391054-45-7
Molecular Formula	C₃₅H₃₈N₆O₆
Molecular Weight	638.73 g/mol
Physical State	Not specified in sources

The compound's significant molecular weight and complex formula reflect its elaborate structure, which incorporates multiple functional groups and ring systems.

Structural Characteristics

The structure of N-Cilexetil Candesartan Ethyl Ester builds upon the core biphenyl-tetrazole scaffold found in candesartan. Key structural features include:

• A tetrazole ring system that is critical for angiotensin receptor binding

• A biphenyl group providing structural rigidity and hydrophobic interactions

• A benzimidazole carboxylate component

• An ethyl ester modification

• A cilexetil group (cyclohexyloxycarbonyloxyethyl) attached to the tetrazole nitrogen

These structural elements combine to create a molecule that potentially shares pharmacophoric features with candesartan cilexetil while possessing unique physicochemical properties that may affect its pharmacological behavior.

Relationship to Candesartan Cilexetil

Comparative Structural Analysis

N-Cilexetil Candesartan Ethyl Ester is structurally related to candesartan cilexetil, which has a molecular weight of 610.67 g/mol (compared to 638.73 g/mol for N-Cilexetil Candesartan Ethyl Ester). The difference in molecular weight (approximately 28 g/mol) suggests additional structural elements in N-Cilexetil Candesartan Ethyl Ester, likely related to the ethyl ester modification.

The table below compares N-Cilexetil Candesartan Ethyl Ester with other related candesartan compounds:

Compound	CAS Number	Molecular Weight (g/mol)	Molecular Formula
N-Cilexetil Candesartan Ethyl Ester	1391054-45-7	638.73	C₃₅H₃₈N₆O₆
Candesartan Cilexetil	145040-37-5	610.67	C₃₃H₃₄N₆O₆
Candesartan	139481-59-7	440.46	C₂₄H₂₀N₆O₃
Candesartan Cilexetil EP Impurity E	914613-35-7	638.73	C₃₅H₃₈N₆O₆
Candesartan Cilexetil EP Impurity F	914613-36-8	638.73	C₃₅H₃₈N₆O₆

This comparison reveals that N-Cilexetil Candesartan Ethyl Ester shares the same molecular weight and formula with Candesartan Cilexetil EP Impurities E and F, suggesting potential chemical similarity or relationship.

Research and Clinical Significance

Pharmaceutical Quality Control Relevance

N-Cilexetil Candesartan Ethyl Ester's identification as a compound related to known candesartan cilexetil impurities (particularly Impurity E or F) suggests its importance in pharmaceutical quality control and regulatory compliance.

Monitoring and controlling such compounds is essential for:

• Ensuring batch-to-batch consistency of active pharmaceutical ingredients

• Complying with pharmacopeial standards and regulatory requirements

• Safeguarding patient safety by limiting potential impurities

• Understanding structure-activity relationships that might inform future drug development